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Compound of Interest

methyl 3-(2-hydroxypropan-2-
Compound Name:

yl)benzoate
CAS No.: 1934812-60-8
Cat. No.: B6155232

Get Quote

Executive Summary & Compound Profile

Methyl 3-(2-hydroxypropan-2-yl)benzoate is a specialized bifunctional building block used in
the optimization of lead compounds. It features two distinct reactive handles: a methyl ester (at
the meta position) amenable to hydrolysis or amidation, and a tertiary alcohol flanked by a
gem-dimethyl group.

In drug discovery, this scaffold is primarily utilized to:

« Introduce the gem-Dimethyl Effect: Inducing conformational restriction (Thorpe-Ingold effect)
to lock bioactive conformations.

e Block Metabolic Hotspots: The gem-dimethyl group replaces labile benzylic hydrogens,
preventing cytochrome P450-mediated oxidation.

e Serve as a Styrene Precursor: Acting as a stable precursor to 3-isopropenylbenzoates via
controlled dehydration.
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Chemical Identity

Property Detail
IUPAC Name Methyl 3-(2-hydroxypropan-2-yl)benzoate
Common Name Methyl 3-(1-hydroxy-1-methylethyl)benzoate
Molecular Formula C11H1403
Molecular Weight 194.23 g/mol

) meta-substituted Phenyl Ring, gem-Dimethyl
Key Moiety ]

Carbinol
. Soluble in MeOH, DCM, THF, DMSO; Low

Solubility

solubility in water

Strategic Applications in Drug Design
The gem-Dimethyl Effect (Thorpe-Ingold)

The introduction of the dimethyl carbinol moiety at the meta position is not merely steric; it is
thermodynamic. According to the Thorpe-Ingold effect, the repulsion between the two methyl
groups compresses the internal bond angle (

), forcing the other substituents (the phenyl ring and the hydroxyl group) closer together.[1]

e Application: When this benzoate is converted to a benzamide or linked to a larger scaffold,
the gem-dimethyl group restricts the rotation of the side chain, reducing the entropic penalty
of binding to a protein target. This often results in increased potency (

) compared to the des-methyl analog.

Metabolic Blocking (Benzylic Oxidation)

Benzylic carbons are primary sites for metabolic clearance (Phase | metabolism).

e Mechanism: CYP450 enzymes typically abstract a hydrogen atom from the benzylic position
to form a radical, leading to hydroxylation and clearance.
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e Solution: Methyl 3-(2-hydroxypropan-2-yl)benzoate contains a quaternary benzylic
carbon. With no abstractable hydrogens, this position is metabolically silent, significantly
extending the half-life (

) of the drug candidate.

Experimental Protocols
Protocol A: Chemoselective Synthesis via Carbonylation

Rationale: Direct Grignard addition to methyl 3-acetylbenzoate is prone to over-addition
(attacking the ester). The most robust, scalable route involves installing the tertiary alcohol
before the ester, using Palladium-catalyzed carbonylation.

Step 1: Grignard Addition

Reaction: 3-Bromoacetophenone
2-(3-Bromophenyl)propan-2-ol

e Setup: Flame-dry a 500 mL 3-neck flask under

o Reagents: Charge with 3-Bromoacetophenone (10.0 g, 50 mmol) in anhydrous THF (100
mL). Cool to 0°C.

o Addition: Add Methylmagnesium bromide (3.0 M in ether, 20 mL, 60 mmol) dropwise over 30
mins. Note: The ketone is highly reactive; stoichiometric control prevents side reactions.

o Workup: Stir for 2 hours. Quench with sat.

. Extract with EtOAc (3x). Dry over

and concentrate.

Yield: Expect >90% of the bromo-alcohol intermediate.

Step 2: Pd-Catalyzed Methoxycarbonylation
Reaction: 2-(3-Bromophenyl)propan-2-ol + CO + MeOH
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Methyl 3-(2-hydroxypropan-2-yl)benzoate

Vessel: Use a high-pressure stainless steel autoclave or a heavy-walled glass pressure
vessel (Parr reactor).

Cocktail: Dissolve the bromo-alcohol (5.0 g) in Methanol (50 mL).

Catalyst System: Add Pd(dppf)Clz (3 mol%) and Triethylamine (2.0 equiv).

Conditioning: Purge with

, then pressurize with Carbon Monoxide (CO) to 50 psi (3.5 bar).

o Safety: CO is lethal. Use a CO monitor and work in a high-flow fume hood.

Reaction: Heat to 70°C for 12 hours.

Purification: Filter through Celite to remove Pd. Concentrate filtrate. Purify via flash
chromatography (Hexane/EtOAc gradient).

Validation: Confirm product by *H NMR (Look for methyl ester singlet ~3.9 ppm and gem-
dimethyl singlet ~1.5 ppm).

Protocol B: Controlled Dehydration to Styrenes

Rationale: The tertiary alcohol is a "masked" isopropenyl group.

Reagents: Dissolve Methyl 3-(2-hydroxypropan-2-yl)benzoate (1.0 equiv) in Toluene.

Catalyst: Add p-Toluenesulfonic acid (pTsOH) (0.05 equiv).

Process: Reflux with a Dean-Stark trap to remove water azeotropically.

Result: Quantitative conversion to Methyl 3-isopropenylbenzoate within 2 hours.

Visualizing the Workflow

The following diagram illustrates the logic flow from precursor selection to final medicinal

chemistry applications.
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Gem-Dimethyl Effect
Amidation (Conformational Lock)
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(Suzuki Coupling)

Click to download full resolution via product page

Caption: Synthetic pathway from 3-bromoacetophenone to the target benzoate, branching into
three distinct medicinal chemistry applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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